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Compound of Interest

Compound Name: Tartronic acid

Cat. No.: B1195899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-

hydroxypropanedioic acid, also known as tartronic acid or hydroxymalonic acid. The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific disciplines where the precise

understanding of this molecule's characteristics is crucial.

Core Physical Properties
2-Hydroxypropanedioic acid is a dicarboxylic acid that is malonic acid substituted by a hydroxy

group at the second carbon position.[1] It presents as a white, crystalline solid and is known to

be a plant metabolite.[1]

Quantitative Physical Properties
The following tables summarize the key quantitative physical properties of 2-

hydroxypropanedioic acid, compiled from various chemical databases and literature sources.
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Property Value

Molecular Formula C₃H₄O₅

Molecular Weight 120.06 g/mol

Appearance White to off-white crystalline solid

Melting Point 158-160 °C (with decomposition)[2][3]

Boiling Point (Predicted) 471.4 ± 30.0 °C

Water Solubility Soluble

Alcohol Solubility Soluble

Ether Solubility Anhydrous form is soluble

pKa₁ 2.42 (at 25 °C)

pKa₂ 4.54 (at 25 °C)

Thermodynamic Property Value

Standard Enthalpy of Formation (solid) -1068.40 ± 1.40 kJ/mol

Enthalpy of Sublimation 116.40 ± 0.30 kJ/mol

Enthalpy of Fusion 15.46 kJ/mol

Experimental Protocols
This section outlines the general methodologies for determining the key physical properties of

2-hydroxypropanedioic acid.

Melting Point Determination
The melting point of 2-hydroxypropanedioic acid is determined using the capillary method with

a melting point apparatus.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 2-hydroxypropanedioic acid is

packed into a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has transitioned to a liquid is recorded as the end of the melting range. For 2-

hydroxypropanedioic acid, decomposition is observed during melting.

Sample Preparation Measurement

Dry Sample Powder Sample Pack Capillary Tube Place in ApparatusTransfer Heat Sample Observe & Record Range
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Experimental workflow for melting point determination.

Solubility Determination
The solubility of 2-hydroxypropanedioic acid in various solvents is determined through

standardized dissolution tests.

Methodology:

Solvent Selection: A range of solvents, including water, ethanol, and diethyl ether, are used

for the analysis.

Sample Preparation: A known mass of 2-hydroxypropanedioic acid is added to a measured

volume of the selected solvent at a constant temperature.
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Equilibration: The mixture is agitated for a sufficient period to ensure equilibrium is reached.

Analysis: The concentration of the dissolved solute in the saturated solution is determined.

This can be achieved by gravimetric analysis of the undissolved solid or by analytical

techniques such as HPLC to quantify the solute in the liquid phase. The process is repeated

at different temperatures to generate a solubility curve.

pKa Determination
The acid dissociation constants (pKa) of 2-hydroxypropanedioic acid are determined by

potentiometric titration.

Methodology:

Solution Preparation: A standard solution of 2-hydroxypropanedioic acid is prepared in

deionized water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of

known concentration.

pH Monitoring: The pH of the solution is monitored continuously throughout the titration using

a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the

volume of titrant added. The pKa values correspond to the pH at the half-equivalence points

of the titration curve. For a dicarboxylic acid like 2-hydroxypropanedioic acid, two inflection

points will be observed, corresponding to its two pKa values.

Preparation

Titration Data Analysis

Prepare Acid Solution

Titrate with Base

Standardize Base Titrant

Monitor pH Plot Titration Curve Determine Half-Equivalence Points Calculate pKa Values
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Experimental workflow for pKa determination.

Crystal Structure Determination
The crystal structure of 2-hydroxypropanedioic acid has been determined by single-crystal X-

ray diffraction.

Methodology:

Crystal Growth: Single crystals of 2-hydroxypropanedioic acid suitable for X-ray diffraction

are grown from a supersaturated solution, often by slow evaporation of the solvent.

Data Collection: A selected crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The positions of the atoms in the crystal lattice are

determined from the intensities of the diffracted X-rays. This initial model is then refined to

best fit the experimental data. The study by Roelofsen et al. (1978) investigated the crystal

structure of hydroxymalonic acid at both 20 °C and -150 °C.[4]

Biological Context and Signaling
While 2-hydroxypropanedioic acid is not a classical signaling molecule with a dedicated

receptor and downstream cascade, it does participate in metabolic pathways. For instance, it is

involved in tartaric acid metabolism in some microorganisms.[5] More recently, studies have

explored its role in lipogenesis, where it has been shown to promote the process by serving as

a substrate for fatty acid synthesis and inhibiting CPT-1β.[6] This is achieved by upregulating

acetyl-CoA and malonyl-CoA.[6]
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Metabolic influence of 2-hydroxypropanedioic acid on lipogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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